Cas no 2679826-39-0 (rac-1-(3R,4R)-4-(2,2,2-trifluoroacetamido)methyloxolan-3-yl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: rac-1-(3R,4R)-4-(2,2,2-trifluoroacetamido)methyloxolan-3-yl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2679826-39-0
• MF: C₁₀H₁₁F₃N₄O₄
• MW: 308.213952302933
• CID: 5631515
• PubChem ID: 165934331
• Update Time: 2025-07-14

rac-1-(3R,4R)-4-(2,2,2-trifluoroacetamido)methyloxolan-3-yl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-1-[(3R,4R)-4-[(2,2,2-trifluoroacetamido)methyl]oxolan-3-yl]-1H-1,2,3-triazole-4-carboxylic acid
• 2679826-39-0
• EN300-28291797
• rac-1-(3R,4R)-4-(2,2,2-trifluoroacetamido)methyloxolan-3-yl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C10H11F3N4O4/c11-10(12,13)9(20)14-1-5-3-21-4-7(5)17-2-6(8(18)19)15-16-17/h2,5,7H,1,3-4H2,(H,14,20)(H,18,19)/t5-,7-/m1/s1
• InChI Key： VOBAOVUHHCSXRP-IYSWYEEDSA-N
• SMILES： FC(C(NC[C@@H]1COC[C@H]1N1C=C(C(=O)O)N=N1)=O)(F)F

Computed Properties

• Exact Mass: 308.07323933g/mol
• Monoisotopic Mass: 308.07323933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 106Ų

Additional information on rac-1-(3R,4R)-4-(2,2,2-trifluoroacetamido)methyloxolan-3-yl-1H-1,2,3-triazole-4-carboxylic acid

Introduction to Rac-1-(3R,4R)-4-(2,2,2-Trifluoroacetamido)methyloxolan-3-yl-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 2679826-39-0)

Rac-1-(3R,4R)-4-(2,2,2-trifluoroacetamido)methyloxolan-3-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2679826-39-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional group diversity, making it a promising candidate for various applications in drug discovery and medicinal chemistry.

The molecular structure of this compound features a racemic mixture of a methyl oxolane moiety linked to a 1H-1,2,3-triazole ring, both of which are further functionalized with a 2,2,2-trifluoroacetamide group. This unique arrangement of functional groups imparts distinct chemical properties that make it particularly interesting for synthetic chemists and biologists alike. The trifluoroacetamide moiety, in particular, is known for its ability to enhance the metabolic stability and lipophilicity of drug candidates, which are critical factors in the development of novel therapeutics.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential applications in pharmaceuticals. The triazole scaffold is one such heterocycle that has been extensively studied due to its broad spectrum of biological activities. Triazoles are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, making them valuable building blocks in drug design. The incorporation of a methyl oxolane group into the triazole framework further enhances the structural complexity and potential biological activity of the compound.

One of the most compelling aspects of Rac-1-(3R,4R)-4-(2,2,2-trifluoroacetamido)methyloxolan-3-yl-1H-1,2,3-triazole-4-carboxylic acid is its stereochemical configuration. The (3R,4R) configuration of the methyl oxolane ring suggests that this compound may exhibit enantioselective interactions with biological targets. Enantioselectivity is a crucial factor in drug design because it can significantly influence the efficacy and safety of a therapeutic agent. By carefully controlling the stereochemistry of drug candidates like this one, researchers can develop molecules that are more selective and potent.

Recent advancements in synthetic methodologies have made it possible to access complex molecular architectures with greater ease and precision. Techniques such as asymmetric catalysis and transition-metal-catalyzed reactions have enabled the synthesis of chiral molecules like Rac-1-(3R,4R)-4-(2,2,2-trifluoroacetamido)methyloxolan-3-yl-1H-1,2,3-triazole-4-carboxylic acid in high enantiomeric purity. These advancements have opened up new possibilities for the development of novel drugs with improved pharmacological profiles.

The trifluoroacetamide group in this compound not only contributes to its structural complexity but also plays a critical role in its biological activity. Trifluoromethyl groups are frequently found in biologically active molecules due to their ability to modulate enzyme kinetics and binding affinities. The presence of a trifluoromethyl group can increase the metabolic stability of a drug candidate by preventing unwanted degradation pathways. Additionally, trifluoromethyl groups can enhance the lipophilicity of a molecule, which is often necessary for efficient absorption across biological membranes.

In the context of drug discovery, Rac-1-(3R,4R)-4-(2,2,2-trifluoroacetamido)methyloxolan-3-yl-1H-1,2,3-triazole-4-carboxylic acid represents an excellent starting point for further derivatization and optimization. Its unique combination of functional groups provides multiple sites for chemical modification without compromising the core structural framework. This flexibility allows medicinal chemists to explore various structural modifications aimed at improving potency、selectivity、and pharmacokinetic properties.

One particularly exciting area of research involves the use of this compound as a scaffold for developing novel antimicrobial agents. Antimicrobial resistance is becoming an increasingly pressing global health issue，and there is a urgent need for new antibiotics with novel mechanisms of action。The triazole moiety has shown promise as an antimicrobial agent，and combining it with other bioactive functionalities could lead to the discovery of next-generation antibiotics capable of overcoming existing resistance mechanisms。

Furthermore，the oxolane ring in this compound could serve as a platform for designing molecules that interact with specific biological targets involved in inflammatory diseases or cancer。Recent studies have demonstrated that oxolane derivatives can modulate enzyme activity and signaling pathways associated with these diseases。By leveraging the structural features of Rac-l-(3R，4R)-4-(Z,Z,Z-trifluoroacetamido)methyloxolan-l,H-l，z，z-triazole-z-carboxylic acid，researchers may uncover new therapeutic strategies for treating these conditions。

The synthesis and characterization of Rac-l-(3R，4R)-4-(Z,Z,Z-trifluoroacetamido)methyloxolan-l,H-l，z，z-triazole-z-carboxylic acid also highlight the importance của interdisciplinary collaboration between organic chemists、medicinal chemists、and biologists。Such collaborations are essential for translating fundamental chemical discoveries into tangible therapeutic benefits。By combining expertise from different scientific disciplines，researchers can accelerate the development process and bring new medicines to patients more quickly。

In conclusion，Rac-l-(3R，4R)-4(Z,Z,Z-trifluoroacetamido)methyloxolan-l,H-l，z，z-triazole-z-carboxylic acid (CAS No. 26798Z26-Z9-Z0) is a structurally complex organic compound with significant potential in pharmaceutical research。Its unique combination của functional groups、stereochemistry、and biological activities makes it an attractive candidate for further exploration。With continued advancements in synthetic chemistry and interdisciplinary collaboration،this compound has the potential to contribute to the development của novel therapeutics that address some của today's most pressing medical challenges。